(4aS*,7aR*)-1-{[4-(methoxymethyl)-5-methyl-3-isoxazolyl]carbonyl}-4-methyloctahydrothieno[3,4-b]pyrazine 6,6-dioxide

• IUPAC Name: [(4aR,7aS)-1-methyl-6,6-dioxo-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-4-yl]-[4-(methoxymethyl)-5-methyl-1,2-oxazol-3-yl]methanone
• InChI: InChI=1S/C14H21N3O5S/c1-9-10(6-21-3)13(15-22-9)14(18)17-5-4-16(2)11-7-23(19,20)8-12(11)17/h11-12H,4-8H2,1-3H3/t11-,12+/m1/s1
• InChI Key: RFKBDKLJUVUBEL-NEPJUHHUSA-N
• Canonical SMILES: CC1=C(C(=NO1)C(=O)N2CCN(C3C2CS(=O)(=O)C3)C)COC
• Isomeric SMILES: CC1=C(C(=NO1)C(=O)N2CCN([C@H]3[C@@H]2CS(=O)(=O)C3)C)COC
• Molecular Formula: C14H21N3O5S
• Molecular Weight: 343.40 g/mol

Description

The chemical compound of interest, due to its complex structure, involves multifaceted synthetic routes and properties. Research in related areas offers insights into the synthesis, structural analysis, and reactivity of chemically related compounds, providing a foundation for understanding its characteristics.

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions, utilizing starting materials like ethyl β-methoxycrotonate and various carbonyl compounds to produce heterocyclic compounds through reactions like cyclocondensation with bifunctional heteronucleophiles (Shandala, Ayoub, & Mohammad, 1984). Such methodologies highlight the complexity and versatility of synthetic approaches in the realm of heterocyclic chemistry.

Molecular Structure Analysis

Structural elucidation is crucial for understanding the behavior and reactivity of complex molecules. Techniques such as NMR spectroscopy, X-ray diffraction analysis, and elemental analysis play a pivotal role in confirming molecular structures and providing insights into the spatial arrangement of atoms within a molecule (Chimichi et al., 1996).

Chemical Reactions and Properties

Reactivity studies reveal how such compounds participate in chemical transformations, including cycloadditions, cyclodehydration, and reactions with nucleophilic reagents. These studies not only illuminate the compound's reactivity profile but also its potential for further chemical modification (Clerici, Galletti, Pocar, & Roversi, 1996).